Cas no 1174132-74-1 (3-Bromo-1H-pyrazole)

• Product Name: 3-Bromo-1H-pyrazole
• CAS No: 1174132-74-1
• MF: C₃H₃BrN₂
• MW: 146.973319292068
• MDL: MFCD13189492
• CID: 1091193
• PubChem ID: 1201443
• Update Time: 2025-06-25

3-Bromo-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1H-pyrazole
• 3-broMo-1H-pyrazole
• 3-Bromopyrazole
• 1H-Pyrazole, 3-bromo-
• 3-Bromo-pyrazole
• bromopyrazole
• 5-bromopyrazole
• zlchem 53
• PubChem22992
• 1H-pyrazole, 5-bromo-
• 3-BROMO-2H-PYRAZOLE
• AMOT0065
• Jsp002650
• ZLB0040
• XHZWFUVEKDDQPF-UHFFFAOYSA-N
• BCP00001
• BBL104288
• STL412459
• SBB062821
• RW1194
• SCHEMBL11527
• A910465
• SY004896
• AKOS005068311
• AB68518
• W-204944
• DTXSID60360899
• AM20080342
• DB-006357
• TS-01911
• 14521-80-3
• BP-21207
• EN300-86403
• AC-907/30002001
• J-512131
• ALBB-022824
• 1174132-74-1
• AKOS002658320
• 3-Bromopyrazole, 97%
• CS-D0856
• AC-3226
• MFCD01646049
• 3-Bromo-1H-pyrazole

• MDL： MFCD13189492
• Inchi： 1S/C3H3BrN2/c4-3-1-2-5-6-3/h1-2H,(H,5,6)
• InChI Key： XHZWFUVEKDDQPF-UHFFFAOYSA-N
• SMILES： BrC1=CC=NN1

Computed Properties

• Exact Mass: 145.94796g/mol
• Monoisotopic Mass: 145.94796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 1.2

Experimental Properties

• Boiling Point: 70-72°C at 0.1 mmHg

3-Bromo-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 3-Bromo-1H-pyrazole

Introduction to 3-Bromo-1H-Pyrazole (CAS No. 1174132-74-1)

3-Bromo-1H-pyrazole, also known by its CAS registry number CAS 1174132-74-1, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the broader class of pyrazoles, which are five-membered rings consisting of two adjacent nitrogen atoms and three carbon atoms. The presence of a bromine atom at the 3-position introduces unique electronic and structural properties, making it a valuable building block in various chemical syntheses.

The synthesis of 3-bromo-1H-pyrazole can be achieved through several methods, including the Paal-Knorr synthesis, which involves the condensation of 1,4-dicarbonyl compounds with ammonia or ammonium salts. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation, reducing production costs and enhancing purity. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

In terms of applications, pyrazole derivatives, including 3-bromo-1H-pyrazole, are widely used as intermediates in drug discovery. Their ability to act as hydrogen bond donors and acceptors makes them ideal for targeting various biological receptors. For instance, studies have shown that certain pyrazole-based compounds exhibit potent anti-inflammatory, antitumor, and antimicrobial activities. The bromine substituent in 3-bromo-1H-pyrazole further enhances its pharmacokinetic properties, making it a promising candidate for developing novel therapeutic agents.

Recent research has also highlighted the potential of pyrazoles in materials science. For example, derivatives of 3-bromo-1H-pyrazole have been incorporated into organic light-emitting diodes (OLEDs) due to their excellent electronic properties and ability to emit light at specific wavelengths. This application underscores the versatility of this compound across diverse scientific disciplines.

The structural versatility of 3-bromo-1H-pyrazole allows for further functionalization through various substitution reactions. By replacing the bromine atom with other groups such as hydroxyl, methoxy, or amino groups, chemists can tailor the compound's properties for specific applications. This adaptability has led to its use in designing advanced materials for sensors, electronics, and energy storage devices.

In conclusion, 3-bromo-1H-pyrazole (CAS No. 1174132-74-) stands out as a versatile and valuable compound with applications spanning multiple scientific domains. Its unique chemical properties and synthetic flexibility continue to drive innovative research and development across academia and industry.